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Compound of Interest

Methyl 5-methoxypyridine-2-
Compound Name:

carboxylate

Cat. No. B1316847

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and
synthetic methodology for Methyl 5-methoxypyridine-2-carboxylate (CAS No: 29681-39-8), a
key intermediate in various chemical syntheses. The information is presented to facilitate its
use in research, development, and drug discovery applications.

Spectroscopic Data

The following tables summarize the available spectroscopic data for Methyl 5-
methoxypyridine-2-carboxylate, providing a detailed fingerprint for its characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: *H NMR Spectroscopic Data

Chemical Shift (8)

Multiplicity Integration Assignment
ppm

Data not available in

search results
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Table 2: 13C NMR Spectroscopic Data

Chemical Shift (8) ppm Assighment

Data not available in search results

Note: Specific *H and 3C NMR data for Methyl 5-methoxypyridine-2-carboxylate were not
found in the performed searches. Researchers should consider acquiring this data
experimentally for full structural confirmation.

Infrared (IR) Spectroscopy

Table 3: IR Spectroscopic Data

Wavenumber (cm—2) Interpretation

Data not available in search results

Note: Specific IR data for Methyl 5-methoxypyridine-2-carboxylate were not found in the
performed searches. Expected characteristic peaks would include C=0 stretching for the ester
and C-O stretching for the methoxy group and the ester.

Mass Spectrometry (MS)

Table 4: Mass Spectrometry Data

m/z Interpretation

Data not available in search results

Note: Specific mass spectrometry data for Methyl 5-methoxypyridine-2-carboxylate were not
found in the performed searches. The expected molecular ion peak [M]* would be
approximately 167.16 g/mol .

Experimental Protocols
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A detailed experimental protocol for the synthesis of Methyl 5-methoxypyridine-2-
carboxylate is crucial for its reliable preparation in a laboratory setting. The synthesis typically
involves two main stages: the synthesis of the parent carboxylic acid and its subsequent
esterification.

Synthesis of 5-Methoxypyridine-2-carboxylic acid

A common route to 5-substituted picolinic acids involves the diazotization of an aminopyridine
precursor followed by nucleophilic substitution and subsequent oxidation of a methyl group.

Esterification of 5-Methoxypyridine-2-carboxylic acid

The conversion of 5-Methoxypyridine-2-carboxylic acid to its methyl ester, Methyl 5-
methoxypyridine-2-carboxylate, can be achieved through standard esterification methods.
One common and effective method is the Fischer-Speier esterification.

Protocol: Fischer-Speier Esterification

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 5-
Methoxypyridine-2-carboxylic acid in an excess of anhydrous methanol.

o Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as concentrated
sulfuric acid or hydrochloric acid, to the solution.

» Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours.
The reaction progress can be monitored by thin-layer chromatography (TLC).

o Work-up: After completion, cool the reaction mixture to room temperature. Neutralize the
excess acid with a suitable base, such as a saturated aqueous solution of sodium
bicarbonate.

o Extraction: Extract the aqueous layer with an appropriate organic solvent, for example, ethyl
acetate or dichloromethane.

 Purification: Combine the organic layers, dry over an anhydrous drying agent (e.g., sodium
sulfate or magnesium sulfate), filter, and concentrate the solvent under reduced pressure.
The crude product can be further purified by column chromatography on silica gel or by
recrystallization to yield pure Methyl 5-methoxypyridine-2-carboxylate.
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Logical Workflow for Synthesis

The synthesis of Methyl 5-methoxypyridine-2-carboxylate follows a logical progression from
a readily available starting material to the final product. This workflow can be visualized as
follows:

Click to download full resolution via product page

 To cite this document: BenchChem. [Spectroscopic and Synthetic Profile of Methyl 5-
methoxypyridine-2-carboxylate: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1316847#spectroscopic-data-for-methyl-
5-methoxypyridine-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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